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Compound of Interest

Compound Name:

3-

(Benzyloxy)cyclobutanecarboxylic

acid

CAS No.: 84182-48-9

Cat. No.: B2443969

Get Quote

Part 1: Executive Summary & Chemical Profile
3-(Benzyloxy)cyclobutanecarboxylic acid (CAS: 4958-02-5) acts as a versatile building

block, primarily utilized as a bioisostere for aromatic rings or flexible propyl linkers. Its

cyclobutane core offers a unique "pucker" angle (~25–35°), allowing researchers to freeze

bioactive conformations that are inaccessible to planar phenyl rings or freely rotating alkyl

chains.
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Property Data

CAS Number 4958-02-5

IUPAC Name 3-(Benzyloxy)cyclobutane-1-carboxylic acid

Molecular Formula C₁₂H₁₄O₃

Molecular Weight 206.24 g/mol

Physical State White to off-white solid

Boiling Point ~194 °C (at 6 Torr)

pKa (Predicted) 4.48 ± 0.40

Stereochemistry Exists as cis and trans isomers (separable)

Solubility
Soluble in DCM, EtOAc, MeOH; sparingly

soluble in water

Part 2: Synthesis & Manufacturing Strategy
The synthesis of 3-(benzyloxy)cyclobutanecarboxylic acid is non-trivial due to the need for

stereochemical control and the strain energy of the cyclobutane ring (~26 kcal/mol). The most

robust industrial route proceeds through a 3-oxocyclobutanecarboxylic acid intermediate.

Core Synthetic Pathway (The "Ketone Reduction"
Route)
This route allows for the divergence into cis or trans isomers based on the reducing agent used

in Step 2.

Ring Construction: [2+2] cycloaddition or alkylation of malonates with 1,3-

dihalides/epichlorohydrin equivalents to form the cyclobutanone core.

Stereoselective Reduction: Converting the ketone to the alcohol.

Functionalization: Benzylation of the hydroxyl group.[1]
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Figure 1: Divergent synthesis of cis- and trans-3-(benzyloxy)cyclobutanecarboxylic acid.

Step-by-Step Technical Analysis
Step 1: Assembly of 3-Oxocyclobutanecarboxylic Acid
The precursor is typically synthesized via the reaction of 3-chloro-2-(chloromethyl)propene or

epichlorohydrin with dialkyl malonates, followed by hydrolysis and decarboxylation.

Critical Control Point: Decarboxylation requires careful thermal control (100–110°C) to

prevent ring fragmentation.

Step 2: Stereocontrolled Reduction
The geometry of the final product is set at this stage.

To access the cis-isomer (Kinetic Product): Use bulky hydride reagents like L-Selectride or

Li(sec-Bu)₃BH at -78°C. The hydride attacks from the less hindered face (trans to the

carboxylate), forcing the hydroxyl group into the cis position.

To access the trans-isomer (Thermodynamic Product): Use NaBH₄ in methanol at 0°C to

room temperature. This yields a mixture (often 60:40 trans:cis) which must be separated via

fractional crystallization or chromatography.

Step 3: Benzyl Protection (The "Williamson" Sequence)
Direct benzylation of the hydroxy-acid using NaH/BnBr is risky due to the formation of benzyl

esters which are difficult to selectively hydrolyze without affecting the ether.
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Recommended Protocol:

Ester Protection: Convert the carboxylic acid to a methyl ester (MeOH/H₂SO₄).

Ether Formation: Treat with benzyl trichloroacetimidate (acidic conditions) or NaH/BnBr

(basic conditions). The trichloroacetimidate method is milder and prevents epimerization.

Saponification: Hydrolyze the methyl ester using LiOH in THF/H₂O.

Part 3: Stereochemical Analysis & Separation
Distinguishing and separating the isomers is the most common bottleneck.

Separation Strategy
Crystallization: The trans-isomer of 3-substituted cyclobutanecarboxylic acids generally has

a higher melting point and lower solubility in non-polar solvents (e.g., Hexane/EtOAc

mixtures) compared to the cis-isomer.

Iodolactonization: Only the cis-isomer (where carboxylate and hydroxyl are on the same

face) can undergo intramolecular lactonization under specific conditions, allowing for

chemical separation.

NMR Diagnostics
Cis-Isomer: The proton at C3 (H-C-OH) typically appears as a quintet due to symmetric

coupling with the C2/C4 protons.

Trans-Isomer: The proton at C3 often appears as a broader multiplet or tt (triplet of triplets)

with different coupling constants due to the ring pucker.

Part 4: Applications in Drug Discovery[1]
This scaffold is not merely a passive linker; it is an active structural element used to fine-tune

drug-target interactions.

Bioisosterism & Exit Vectors
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The 1,3-disubstituted cyclobutane provides a rigid linear vector (in the trans form) or a "U-

shape" vector (in the cis form).

Replacement for Phenyl: It reduces the aromatic ring count (improving Fsp³ score), which

correlates with higher clinical success rates by improving solubility and reducing metabolic

liability (CYP inhibition).

Replacement for Propyl/Butyl Chains: It restricts entropy. By locking the conformation, the

entropic penalty upon binding to a protein target is reduced, potentially increasing potency.

Case Study: Solubility Enhancement
Replacing a central phenyl ring with a 3-(benzyloxy)cyclobutane moiety in kinase inhibitors has

been shown to increase aqueous solubility by 10–50 fold due to the disruption of planar

-

stacking in the crystal lattice.

Part 5: Experimental Protocols (Standard Operating
Procedures)
Protocol A: Synthesis of cis-3-
Hydroxycyclobutanecarboxylic Acid
Use this protocol to set the stereochemistry before benzylation.

Setup: Flame-dry a 500 mL 3-neck flask under Nitrogen.

Reagent Prep: Dissolve 3-oxocyclobutanecarboxylic acid (10.0 g, 87.6 mmol) in anhydrous

THF (150 mL). Cool to -78°C.[2]

Reduction: Add L-Selectride (1.0 M in THF, 105 mL, 1.2 eq) dropwise over 45 minutes.

Maintain internal temp < -70°C.

Quench: Stir for 2 hours at -78°C. Carefully quench with MeOH (20 mL) followed by oxidative

workup (NaOH/H₂O₂). Caution: Exothermic.
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Isolation: Acidify aqueous layer to pH 2 with HCl. Extract with EtOAc (3 x 100 mL). Dry over

Na₂SO₄ and concentrate.

Yield: Expect ~85% yield of predominantly cis-isomer (>95:5 dr).

Protocol B: Benzylation (Williamson Ether Method)
Note: Performed on the methyl ester derivative.

Deprotonation: To a suspension of NaH (60% in oil, 1.5 eq) in dry DMF at 0°C, add methyl 3-

hydroxycyclobutanecarboxylate (1.0 eq) dissolved in DMF. Stir for 30 min.

Alkylation: Add benzyl bromide (1.2 eq) dropwise. Allow to warm to RT and stir for 12 hours.

Workup: Quench with saturated NH₄Cl. Extract with Et₂O. Wash organic phase with LiCl (5%

aq) to remove DMF.

Hydrolysis: Dissolve the crude ester in THF/MeOH/H₂O (3:1:1). Add LiOH (2.5 eq). Stir at RT

until TLC shows consumption of ester (~4 h).

Purification: Acidify to pH 3, extract with EtOAc, and recrystallize from Hexane/EtOAc to

obtain pure 3-(benzyloxy)cyclobutanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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